Cas no 1643538-50-4 (2-Amino-5-(methoxy-d3)-pyrazine)

• Product Name: 2-Amino-5-(methoxy-d3)-pyrazine
• CAS No: 1643538-50-4
• MF: C₅H₇N₃O
• MW: 128.147065401077
• CID: 6810046
• PubChem ID: 133552127
• Update Time: 2025-03-06

2-Amino-5-(methoxy-d3)-pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(methoxy-d3)-pyrazine
• CS-18425
• F92563
• 1643538-50-4

• Inchi： 1S/C5H7N3O/c1-9-5-3-7-4(6)2-8-5/h2-3H,1H3,(H2,6,7)/i1D3
• InChI Key： BWXBZAOCBVXFMQ-FIBGUPNXSA-N
• SMILES： O(C([2H])([2H])[2H])C1C=NC(=CN=1)N

Computed Properties

• Exact Mass: 128.077742093Da
• Monoisotopic Mass: 128.077742093Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61Ų